Cas no 605-28-7 (9,10-Anthracenedione,2,7-dinitro-)

• Product name: 9,10-Anthracenedione,2,7-dinitro-
• CAS No: 605-28-7
• MF: C₁₄H₆N₂O₆
• MW: 298.20724
• MDL: MFCD00032964
• CID: 513978
• PubChem ID: 69057

9,10-Anthracenedione,2,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2,7-dinitro-
• 2,7-dinitroanthracene-9,10-dione
• 2,7-dinitroanthraquinone
• DTXSID00209233
• PD180223
• 2,7-Dinitroantraquinone
• 2,7- Dinitroanthrachinon
• MFCD00032964
• EINECS 210-084-2
• CHEMBL493255
• SCHEMBL2772220
• NS00034378
• SY254122
• 605-28-7

• MDL： MFCD00032964
• Inchi： InChI=1S/C14H6N2O6/c17-13-9-3-1-7(15(19)20)5-11(9)14(18)12-6-8(16(21)22)2-4-10(12)13/h1-6H
• InChI Key： XFLONXIGNOXKCG-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1[N+](=O)[O-])C(=O)C3=C(C2=O)C=CC(=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.02258
• Monoisotopic Mass: 298.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones